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Compound of Interest

3-Bromo-5-
Compound Name: , o
(trifluoromethoxy)benzoic acid

cat. No.: B1273186

An In-depth Technical Guide to 3-Bromo-5-
(trifluoromethoxy)benzoic acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Bromo-5-
(trifluoromethoxy)benzoic acid, a key intermediate in the synthesis of complex
pharmaceutical molecules. Its unigue trifluoromethoxy group offers functional diversity, making
it a valuable building block in medicinal chemistry and material science. This document outlines
its chemical and physical properties, safety information, a detailed synthesis protocol, and its
potential applications.

Compound Identification and Properties

This section details the fundamental chemical and physical characteristics of 3-Bromo-5-
(trifluoromethoxy)benzoic acid, providing essential data for laboratory and research
applications.

Table 1: Chemical and Physical Properties
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Property Value Reference
CAS Number 453565-90-7 [1]
Molecular Formula C8H4BrF303 [1]
Molecular Weight 285.01 g/mol [1]
Appearance Solid

Melting Point 87-89°C

Safety Data Sheet (SDS) Summary

A thorough understanding of the safety profile of a chemical is paramount for its handling and

use in a research environment. This section summarizes the key safety information for 3-

Bromo-5-(trifluoromethoxy)benzoic acid.

Table 2: Hazard Identification and Classification

Hazard Class Category Hazard Statement

Skin Irritation 2 H315 - Causes skin irritation
o H319 - Causes serious eye

Eye Irritation 2A

irritation

Specific target organ toxicity —

single exposure

H335 - May cause respiratory

irritation

Table 3: Precautionary Statements (GHS)
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Type

Code

Statement

Prevention

P261

Avoid breathing dust, mist,

spray.

P264

Wash skin thoroughly after
handling.

P271

Use only outdoors or in a well-

ventilated area.

P280

Wear protective
gloves/protective clothing/eye

protection/face protection.

Response

P302+P352

IF ON SKIN: Wash with plenty

of soap and water.

P304+P340

IF INHALED: Remove person
to fresh air and keep

comfortable for breathing.

P305+P351+P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Storage

Store in a dry, cool, and well-
ventilated area. Keep
container closed when not in

use.

Disposal

Dispose of contents/container
in accordance with licensed

collector's sorting instructions.

Experimental Protocols
Synthesis of 3-Bromo-5-(trifluoromethoxy)benzoic acid

© 2025 BenchChem. All rights reserved. 3/7

Tech Support


https://www.benchchem.com/product/b1273186?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

A detailed protocol for the synthesis of 3-Bromo-5-(trifluoromethoxy)benzoic acid is
provided below, based on established chemical literature.

Experimental Procedure:

Initial Reaction Mixture: In a suitable reaction vessel, 4-Amino-3-bromo-5-
(trifluoromethoxy)benzoic acid (1.5 g, 5 mmol) is mixed with ethanol (15 mL) at O °C.

 Acidification: Concentrated sulfuric acid (2.26 g, 10.2 mmol) is slowly added to the mixture.

» Diazotization: An aqueous solution (1.2 mL) of sodium nitrite (0.38 g, 5.5 mmol) is added
dropwise at 0 °C over a period of 1 hour.

o Reaction Progression: The reaction mixture is gradually warmed to room temperature and
then heated to reflux for 45 minutes.

e Quenching and Extraction: The reaction is terminated by the addition of water. The mixture is
then extracted with dichloromethane, and the organic phase is separated.

 Purification: The dichloromethane layer is dried and concentrated to yield the crude product.
The crude product is dissolved in a 1M sodium hydroxide solution and extracted with ether to
remove impurities. The aqueous phase is then acidified with 2M HCI to a pH of 2, leading to
the precipitation of the solid product.

e Final Product: The precipitate is filtered and dried to give the target product, 3-bromo-5-
(trifluoromethoxy)benzoic acid.
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e

Synthesis of 3-Bromo-5-(trifluoromethoxy)benzoic acid

E:oncentrated Sulfuric Ac@ [Sodium Nitrite Solutiora

Diazotization Reflux Quenching (Water) & Purification 3-Bromo-5-(trifluoromethoxy)
(0°C, 1 hr) (45 min) Extraction (DCM) (NaOH, HCl) -benzoic acid
> Reacti(ggcl\;lixture

4-Amino-3-bromo-5-
\(trifluoromethoxy)benzoic acid
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/General Workflow for Suzuki-Miyaura Coupling\
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. benchchem.com [benchchem.com]

« To cite this document: BenchChem. [3-Bromo-5-(trifluoromethoxy)benzoic acid safety data
sheet (SDS) information]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1273186#3-bromo-5-trifluoromethoxy-benzoic-acid-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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